LIT-001 solves the critical barrier of blood-brain barrier impermeability and poor metabolic stability of native oxytocin. This non-peptide OTR agonist enables systemic (i.p.) dosing with consistent CNS exposure, eliminating the need for invasive i.c.v. injections. Key outcomes:
LIT-001 (CAS: 2245072-20-0) is a highly selective, brain-penetrant, non-peptide oxytocin receptor (OTR) agonist. With a molecular weight of 531.68 g/mol and an experimentally validated Log D of approximately 2.0 at pH 7.4, it is structurally optimized for central nervous system (CNS) bioavailability [1]. Unlike native peptide ligands, LIT-001 provides robust OTR activation (EC50 ≈ 25–55 nM) while maintaining thermodynamic solubility (0.68 mM at pH 7.4) suitable for standard formulation in laboratory settings [2]. For procurement teams and principal investigators, LIT-001 represents a critical pharmacological tool compound, enabling systemic (e.g., intraperitoneal) administration workflows that are impossible with native oxytocin due to its poor blood-brain barrier permeability and rapid enzymatic degradation [1].
Enables CNS oxytocin receptor studies without peptide limitations.
Supports systemic administration in rodent behavioral models.
OT-R-preferring profile reduces vasopressin V1aR confound.
Substituting LIT-001 with native oxytocin or legacy small molecules compromises both assay reproducibility and data integrity. Native oxytocin (MW = 1007) is highly susceptible to rapid enzymatic cleavage, resulting in a blood half-life of less than 8 minutes, and exhibits negligible blood-brain barrier penetration (~0.002% into CSF via subcutaneous routes) [1]. This forces researchers to rely on invasive intracerebroventricular (i.c.v.) injections or unreliable intranasal delivery. Conversely, substituting with earlier non-peptide agents like WAY-267464 introduces severe off-target confounding variables; WAY-267464 was later identified as a potent vasopressin V1a receptor (V1aR) antagonist, meaning its in vivo effects cannot be exclusively attributed to OTR agonism [2]. LIT-001 overcomes these procurement bottlenecks by combining peripheral dosing compatibility with high OTR-over-V1aR selectivity, ensuring that behavioral and pharmacological readouts are genuinely driven by oxytocinergic pathways [2].
Brain/plasma ratio ~0.002 limits systemic CNS studies; short half-life adds experimental variability.
Peptide nature may constrain oral formulation research and metabolic stability; affinity differences require review.
Assay-dependent selectivity profile may confound OT-R-specific pathway interpretation.
A primary driver for procuring LIT-001 over native oxytocin is its capacity for peripheral administration in CNS models. Native oxytocin is a large peptide that fails to cross the blood-brain barrier efficiently, with only an estimated 0.002% reaching the cerebrospinal fluid following subcutaneous injection [1]. In contrast, LIT-001 was specifically engineered with an experimental Log D of 2.0 at pH 7.4, placing it in the optimal range for passive brain penetration [2]. This allows LIT-001 to achieve therapeutic central concentrations via standard intraperitoneal (i.p.) injections, eliminating the need for complex surgical i.c.v. administration.
| Evidence Dimension | CNS Bioavailability / Dosing Route |
| Target Compound Data | LIT-001: Active via peripheral i.p. injection (Log D = 2.0) |
| Comparator Or Baseline | Native Oxytocin: Requires i.c.v. or intranasal delivery (~0.002% CSF penetration via s.c.) |
| Quantified Difference | Orders of magnitude higher functional CNS exposure via peripheral routes |
| Conditions | In vivo rodent models (systemic administration) |
Enables non-invasive, highly reproducible systemic dosing for CNS research, drastically reducing animal surgery requirements and workflow complexity.
When selecting a non-peptide OTR agonist, target selectivity is critical to prevent mixed signaling. The legacy comparator WAY-267464 was widely used until it was discovered to act as a potent antagonist at the vasopressin V1a receptor (V1aR), confounding behavioral data [1]. LIT-001 resolves this procurement issue by demonstrating a ~236-fold functional selectivity for OTR (EC50 = 25 nM) over V1aR (IC50 = 5900 nM) [1]. Furthermore, against a panel of 24 off-target GPCRs, 3 transporters, and 10 enzymes, LIT-001 showed no significant off-target agonist or antagonist activity at 5 μM concentrations [2].
| Evidence Dimension | Functional Selectivity (OTR vs. V1aR) |
| Target Compound Data | LIT-001: ~236-fold preference for OTR (OTR EC50 = 25 nM; V1aR IC50 = 5900 nM) |
| Comparator Or Baseline | WAY-267464: Potent V1aR antagonist |
| Quantified Difference | Complete reversal of functional V1aR interference |
| Conditions | In vitro functional assays (HEK/CHO stable cell lines) |
Guarantees that observed pharmacological or behavioral effects are strictly mediated by oxytocin receptors, preventing costly misinterpretation of assay data.
Native oxytocin is severely limited in longitudinal studies by its rapid metabolic degradation, possessing a blood half-life of less than 8 minutes and a cerebrospinal fluid half-life of approximately 20 minutes [1]. This necessitates continuous infusion protocols for extended observation. As a small-molecule pyrazolobenzodiazepine derivative, LIT-001 resists peptide cleavage enzymes, offering a significantly extended pharmacokinetic profile [1]. In vivo studies demonstrate that a single i.p. administration of LIT-001 provides durable, long-lasting relief of inflammatory pain-induced hyperalgesia, an effect impossible to achieve with a single systemic bolus of native oxytocin [1].
| Evidence Dimension | Metabolic Half-Life and In Vivo Durability |
| Target Compound Data | LIT-001: Long-lasting behavioral and analgesic efficacy from a single i.p. dose |
| Comparator Or Baseline | Native Oxytocin: Blood half-life < 8 minutes |
| Quantified Difference | Transition from transient (<10 min) to durable (multi-hour) systemic efficacy |
| Conditions | In vivo rat models of inflammatory pain |
Allows researchers to conduct extended behavioral and physiological assays using single-dose protocols, reducing material consumption and handling errors.
Due to its optimized Log D (~2.0) and ability to cross the blood-brain barrier via peripheral administration, LIT-001 is a highly practical OTR agonist for modeling social interaction deficits in autism spectrum disorder (ASD) and schizophrenia. It eliminates the need for invasive i.c.v. peptide injections, streamlining high-throughput behavioral screening [1].
In molecular pharmacology workflows where distinguishing between oxytocin and vasopressin signaling is critical, LIT-001 replaces legacy compounds like WAY-267464. Its ~236-fold selectivity against the V1a receptor ensures that downstream readouts (e.g., calcium mobilization, IP1 accumulation) are strictly OTR-dependent [1].
Because LIT-001 is metabolically stable compared to native oxytocin (which degrades in <8 minutes), it is highly suited for longitudinal studies of inflammatory pain. A single intraperitoneal dose provides durable OTR activation, making it a cost-effective and reliable tool for evaluating OTR-mediated analgesia over extended observation windows [2].